methyl 3-[2-(tert-butylamino)-2-oxoethyl]-1-(2-methoxyphenyl)-7-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidine-5-carboxylate

• IUPAC Name: methyl 3-[2-(tert-butylamino)-2-oxoethyl]-1-(2-methoxyphenyl)-7-methyl-2,4-dioxopyrido[2,3-d]pyrimidine-5-carboxylate
• InChI: InChI=1S/C23H26N4O6/c1-13-11-14(21(30)33-6)18-19(24-13)27(15-9-7-8-10-16(15)32-5)22(31)26(20(18)29)12-17(28)25-23(2,3)4/h7-11H,12H2,1-6H3,(H,25,28)
• InChI Key: VBMZPCJRWYYUGH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=N1)N(C(=O)N(C2=O)CC(=O)NC(C)(C)C)C3=CC=CC=C3OC)C(=O)OC
• Molecular Formula: C23H26N4O6
• Molecular Weight: 454.5 g/mol

Description

The compound belongs to a class of chemicals that include pyrimidine derivatives, known for their diverse chemical reactions and biological activities. These compounds often feature in research related to pharmaceuticals, agrochemicals, and materials science due to their structural versatility and functional reactivity.

Synthesis Analysis

Synthesis approaches for related pyrimidine derivatives typically involve condensation reactions, cyclization processes, and modifications of existing pyrimidine rings. For instance, Śladowska et al. (1990) described the synthesis of derivatives of ethyl 7-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidine-5-carboxylate through condensation and subsequent alkylation processes (Śladowska, Bartoszko-Malik, & Zawisza, 1990).

Molecular Structure Analysis

The molecular structure of pyrimidine derivatives is characterized by their planar ring systems and the ability to form hydrogen bonds, which significantly influence their chemical behavior and interaction with biological targets. Studies by Cobo et al. (2009) on hydrogen-bonded structures of pyrimidine derivatives highlight the importance of molecular arrangement and intermolecular interactions in determining the compounds' physical and chemical properties (Cobo, Nogueras, de la Torre, & Glidewell, 2009).

Chemical Reactions and Properties

Pyrimidine derivatives undergo a range of chemical reactions, including nucleophilic substitutions, electrophilic additions, and ring transformations. These reactions enable the introduction of various functional groups, altering the compounds' chemical and biological properties. For example, the study by Yavari et al. (2002) on the synthesis of 7-oxo-7H-pyrido[1,2,3-cd]perimidine derivatives through reactions involving dimethyl acetylenedicarboxylate and triphenylphosphine illustrates the synthetic versatility of pyrimidine-based compounds (Yavari, Adib, Jahani-Moghaddam, & Bijanzadeh, 2002).